Cas no 2060061-16-5 (1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid
• CAS No: 2060061-16-5
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• MDL: MFCD30501110
• CID: 5183537
• PubChem ID: 137703719
• Update Time: 2025-08-05

1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 5-(ethylpropylamino)-, 1-(phenylmethyl) ester
• 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid

• MDL： MFCD30501110
• Inchi： 1S/C19H28N2O4/c1-3-10-20(4-2)17-11-16(18(22)23)12-21(13-17)19(24)25-14-15-8-6-5-7-9-15/h5-9,16-17H,3-4,10-14H2,1-2H3,(H,22,23)
• InChI Key： FXBLJLRHRUTMJN-UHFFFAOYSA-N
• SMILES： N(C1CC(C(=O)O)CN(C(=O)OCC2C=CC=CC=2)C1)(CC)CCC

Additional information on 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid (CAS No. 2060061-16-5)

1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid (CAS No. 2060061-16-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a benzyloxy carbonyl group, and an ethyl(propyl)amino substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The piperidine ring is a fundamental component of many biologically active molecules, including several clinically approved drugs. The presence of this ring in 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid suggests that it may exhibit similar pharmacological properties. The benzyloxy carbonyl group, often used as a protecting group in organic synthesis, can be selectively removed under mild conditions, making this compound a valuable intermediate in the synthesis of more complex molecules.

The ethyl(propyl)amino substituent adds another layer of complexity to the molecule. Amino groups are crucial for the formation of hydrogen bonds and can significantly influence the compound's solubility, stability, and biological activity. Recent studies have shown that compounds with similar amino substitutions can exhibit potent activity against various targets, including enzymes and receptors involved in neurological disorders and cancer.

In the context of medicinal chemistry, 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Its unique structure allows for the modulation of various biological pathways, making it a promising candidate for the development of novel therapeutics. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been investigated. The BBB is a significant challenge in the development of central nervous system (CNS) drugs due to its selective permeability. Compounds that can effectively cross this barrier are highly sought after for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent research has shown that 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid exhibits favorable BBB penetration properties, suggesting its potential as a CNS-targeted therapeutic agent.

The synthesis of 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The first step typically involves the formation of the piperidine ring through a cyclocondensation reaction. Subsequent steps include the introduction of the benzyloxy carbonyl group and the ethyl(propyl)amino substituent. Advanced synthetic techniques such as transition metal-catalyzed reactions and chiral catalysis are often employed to achieve high enantioselectivity and regioselectivity.

In addition to its potential therapeutic applications, 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively bind to specific protein targets, allowing researchers to study protein function and validate therapeutic targets. The ability to design and synthesize such probes is crucial for advancing our understanding of complex biological systems.

Recent advancements in computational chemistry have also contributed to our understanding of 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid. Molecular modeling studies have provided insights into its conformational flexibility and binding interactions with various protein targets. These computational tools are invaluable for predicting the compound's pharmacokinetic properties and optimizing its structure for improved biological activity.

In conclusion, 1-(benzyloxy)carbonyl-5-ethyl(propyl)aminopiperidine-3-carboxylic acid (CAS No. 2060061-16-5) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead compound in drug discovery. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in advancing our understanding of complex biological systems and developing novel therapeutics.